6-cyclopropyl-2-(2-oxo-2-(4-(pyrimidin-2-yl)piperazin-1-yl)ethyl)pyridazin-3(2H)-one

• IUPAC Name: 6-cyclopropyl-2-[2-oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]pyridazin-3-one
• InChI: InChI=1S/C17H20N6O2/c24-15-5-4-14(13-2-3-13)20-23(15)12-16(25)21-8-10-22(11-9-21)17-18-6-1-7-19-17/h1,4-7,13H,2-3,8-12H2
• InChI Key: YBWZQZWITQPUTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CC(=O)N3CCN(CC3)C4=NC=CC=N4
• Molecular Formula: C17H20N6O2
• Molecular Weight: 340.4 g/mol

Description

6-cyclopropyl-2-(2-oxo-2-(4-(pyrimidin-2-yl)piperazin-1-yl)ethyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C17H20N6O2 and its molecular weight is 340.387. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antibacterial Applications

The compound is structurally related to oxazolidinones, a novel class of synthetic antibacterial agents. These agents are known for their effectiveness against gram-positive organisms, including methicillin-resistant Staphylococcus aureus, as well as selected anaerobic organisms. Studies involving structurally related piperazinyl oxazolidinones have led to the discovery of compounds with potent in vivo antibacterial activities comparable to that of linezolid, indicating potential applications in treating bacterial infections (Tucker et al., 1998).

Anticancer Applications

A series of derivatives structurally related to the compound has been synthesized and evaluated for their antiproliferative activity against human cancer cell lines. Notably, certain derivatives have shown significant activity on various cancer cell lines, suggesting a potential role in cancer treatment. The findings indicate that modifications to the piperazin-1-yl ethyl segment of the molecule can lead to compounds with promising anticancer properties (Mallesha et al., 2012).

Synthesis and Medicinal Chemistry

The compound is part of a broader class of chemicals involving the synthesis and evaluation of new pyrimidinone and oxazinone derivatives, highlighting the chemical versatility and potential for the development of novel therapeutic agents. Research has focused on creating antimicrobial agents using innovative synthetic approaches, demonstrating the compound's relevance in medicinal chemistry (Hossan et al., 2012).